Cas no 214123-13-4 (6-(2-methylthiazol-4-yl)picolinic acid)

• Product Name: 6-(2-methylthiazol-4-yl)picolinic acid
• CAS No: 214123-13-4
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 6392786
• PubChem ID: 44307561
• Update Time: 2024-01-02

6-(2-methylthiazol-4-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylthiazol-4-yl)picolinic acid
• 2-Pyridinecarboxylic acid, 6-(2-methyl-4-thiazolyl)-
• EN300-749029
• 6-(2-Methyl-thiazol-4-yl)-pyridine-2-carboxylic acid
• 6-(2-methyl-1,3-thiazol-4-yl)pyridine-2-carboxylic acid
• 214123-13-4
• BDBM50071313
• AKOS024165570
• CHEMBL68227

• Inchi： 1S/C10H8N2O2S/c1-6-11-9(5-15-6)7-3-2-4-8(12-7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： YBVMECPOCDSMMI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C2=CSC(C)=N2)=CC=C1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 449.8±35.0 °C(Predicted)
• pka: 3.31±0.10(Predicted)